Cas no 2171660-71-0 (4-{4-(dimethylamino)butan-2-ylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-{4-(dimethylamino)butan-2-ylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171660-71-0
• MF: C₂₆H₃₃N₃O₅
• MW: 467.557327032089
• CID: 6599212
• PubChem ID: 165503435
• Update Time: 2025-09-28

4-{4-(dimethylamino)butan-2-ylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{4-(dimethylamino)butan-2-ylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 4-{[4-(dimethylamino)butan-2-yl]carbamoyl}-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• 2171660-71-0
• EN300-1494796

• Inchi： 1S/C26H33N3O5/c1-17(14-15-29(2)3)27-25(32)23(12-13-24(30)31)28-26(33)34-16-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22-23H,12-16H2,1-3H3,(H,27,32)(H,28,33)(H,30,31)
• InChI Key： JSRBXKKXCDJTEY-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC(C)CCN(C)C)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 467.24202116g/mol
• Monoisotopic Mass: 467.24202116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 108Ų

Additional information on 4-{4-(dimethylamino)butan-2-ylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Comprehensive Analysis of 4-{4-(dimethylamino)butan-2-ylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171660-71-0)

The compound 4-{4-(dimethylamino)butan-2-ylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171660-71-0) is a highly specialized organic molecule with significant applications in peptide synthesis and bioconjugation. Its unique structure, featuring both a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a dimethylamino moiety, makes it a valuable intermediate in pharmaceutical research and drug development. Researchers frequently inquire about its role in solid-phase peptide synthesis (SPPS), a technique widely used to produce peptides for therapeutic and diagnostic purposes.

One of the most searched questions related to this compound is: "How does Fmoc-protected 4-{4-(dimethylamino)butan-2-ylcarbamoyl}butanoic acid enhance peptide synthesis?" The answer lies in its dual functionality. The Fmoc group provides temporary protection for the amino group during synthesis, while the carboxylic acid terminus allows for further coupling reactions. This combination ensures high yield and purity in peptide chains, addressing a critical demand in biotechnology and medicinal chemistry.

In recent years, the rise of AI-driven drug discovery and computational chemistry has increased interest in compounds like CAS No. 2171660-71-0. Researchers are exploring its potential in machine learning-based molecular design, where its structural features can be optimized for targeted drug delivery systems. Additionally, its compatibility with green chemistry principles—such as reduced solvent usage and waste generation—aligns with the growing focus on sustainable pharmaceutical manufacturing.

Another trending topic is the compound's utility in proteomics and post-translational modification (PTM) studies. The dimethylamino group can serve as a handle for affinity purification or mass spectrometry tagging, enabling precise analysis of protein interactions. This application is particularly relevant in cancer research and neurodegenerative disease studies, where understanding protein modifications is crucial.

From a commercial perspective, suppliers often highlight the compound's high purity (>95%) and stability under standard storage conditions. These qualities make it a reliable choice for high-throughput screening (HTS) and combinatorial chemistry workflows. Frequently asked questions include: "What solvents are optimal for dissolving CAS No. 2171660-71-0?" (Answer: Polar aprotic solvents like DMF or DMSO) and "Can it be used in automated peptide synthesizers?" (Answer: Yes, with proper protocol adjustments).

In conclusion, 4-{4-(dimethylamino)butan-2-ylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid represents a versatile tool for modern chemical biology. Its integration into cutting-edge research and alignment with industry trends ensure its continued relevance. As the scientific community advances toward personalized medicine and next-generation therapeutics, this compound will likely play an increasingly pivotal role.